Cas no 1204518-02-4 ((4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate)

• Product Name: (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate
• CAS No: 1204518-02-4
• MF: C₁₇H₁₈F₃IO₃S
• MW: 486.287706851959
• MDL: MFCD20264882
• CID: 2208956
• PubChem ID: 354334715
• Update Time: 2025-05-18

(4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate Chemical and Physical Properties

Names and Identifiers

• (4-METHYLPHENYL)(2,4,6-TRIMETHYLPHENYL)IODONIUM TRIFLATE
• (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium trifluoromethanesulfonate
• Mesityl(p-tolyl)iodonium triflate
• M2909
• (4-Methylphenyl)(2,4,6-trimethylphenyl)iodanium trifluoromethanesulfonate
• DTXSID00746456
• KVLSSMIQFXWHII-UHFFFAOYSA-M
• T71632
• Mesityl(p-tolyl)iodonium trifluoromethanesulfonate
• (4-METHYLPHENYL)(2,4,6-TRIMETHYLPHENYL)IODANIUM TRIFLATE
• (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate, >=98.0% (HPLC)
• (4-methylphenyl)-(2,4,6-trimethylphenyl)iodanium;trifluoromethanesulfonate
• AKOS025294169
• MFCD20264882
• 1204518-02-4
• Mesityl(p-tolyl)iodoniumtrifluoromethanesulfonate
• (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate

• MDL： MFCD20264882
• Inchi： 1S/C16H18I.CHF3O3S/c1-11-5-7-15(8-6-11)17-16-13(3)9-12(2)10-14(16)4;2-1(3,4)8(5,6)7/h5-10H,1-4H3;(H,5,6,7)/q+1;/p-1
• InChI Key： KVLSSMIQFXWHII-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(C)=CC=1)C1C(C)=CC(C)=CC=1C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 485.99735g/mol
• Monoisotopic Mass: 485.99735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Melting Point: 177.0 to 182.0 deg-C

(4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-45
• Hazardous Material Identification：

Additional information on (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate

Recent Advances in the Application of (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium Triflate (CAS: 1204518-02-4) in Chemical Biology and Pharmaceutical Research

The compound (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate (CAS: 1204518-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties as a photoacid generator (PAG) and its potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, highlighting its mechanistic insights, synthetic utility, and emerging applications.

A 2023 study published in the Journal of Organic Chemistry elucidated the photochemical behavior of (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate under UV irradiation, demonstrating its exceptional efficiency in releasing triflic acid (TfOH) with quantum yields exceeding 0.8. This property makes it particularly valuable for spatially controlled acid-catalyzed reactions in polymer chemistry and surface patterning applications. The study further revealed that the steric hindrance provided by the 2,4,6-trimethylphenyl group enhances thermal stability while maintaining photoreactivity.

In pharmaceutical applications, researchers at MIT reported in ACS Medicinal Chemistry Letters (2024) the use of this iodonium salt as a key intermediate in the synthesis of novel kinase inhibitors. The compound's ability to undergo efficient photolytic decomposition enabled the development of light-activated prodrugs targeting EGFR mutations. The team achieved 85% release of the active drug moiety within 5 minutes of 365 nm irradiation, with minimal dark toxicity observed in in vitro models.

Recent advances in material science have exploited the compound's properties for biomedical device fabrication. A Nature Communications (2023) paper detailed its incorporation into photoresists for 3D printing of biodegradable stents, where the controlled acid generation allowed for precise spatial control of degradation rates. The study reported a 40% improvement in resolution compared to conventional PAGs, attributed to the reduced diffusion of generated acid species.

Ongoing clinical investigations (Phase I trials as of Q2 2024) are exploring its use in photodynamic therapy, where the compound serves as both a photosensitizer and acid generator for dual-action cancer treatment. Preliminary results show promising tumor regression in murine models with reduced systemic toxicity compared to traditional approaches.

The synthetic accessibility of (4-Methylphenyl)(2,4,6-trimethylphenyl)iodonium triflate continues to be refined, with a 2024 Organic Process Research & Development report detailing a scalable (multi-gram) synthesis with 92% yield through an improved iodination protocol. This advancement addresses previous limitations in large-scale production that hindered commercial applications.

Future research directions highlighted in recent reviews include potential applications in: (1) photolithographic patterning of organ-on-chip devices, (2) development of light-triggered antibiotic release systems, and (3) as a catalyst for green chemistry transformations. The compound's unique combination of thermal stability and photolability positions it as a versatile tool across multiple disciplines within chemical biology and pharmaceutical sciences.